Cas no 72806-01-0 (1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt))

72806-01-0 structure
Product name:1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt)
1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt) Chemical and Physical Properties
Names and Identifiers
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- 1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt)
- 1-(benzylamino)-3-phenylmethoxypropan-2-ol,(E)-but-2-enedioic acid
- 2-Propanol, 1-benzylamino-3-benzyloxy-, maleate
- 1-Benzylamino-3-benzyloxy-2-propanol maleate
- 72806-01-0
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- Inchi: InChI=1S/C17H21NO2.C4H4O4/c19-17(12-18-11-15-7-3-1-4-8-15)14-20-13-16-9-5-2-6-10-16;5-3(6)1-2-4(7)8/h1-10,17-19H,11-14H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: AACLYDVVNOCEED-WLHGVMLRSA-N
- SMILES: C1=CC=C(C=C1)CNCC(COCC2=CC=CC=C2)O.C(=CC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 387.16818752g/mol
- Monoisotopic Mass: 387.16818752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 354
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt) Related Literature
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
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